Cas no 5454-55-7 (5a-Androstan-3-one, 11b,17b-dihydroxy-17-methyl- (6CI,7CI,8CI))

• Product Name: 5a-Androstan-3-one, 11b,17b-dihydroxy-17-methyl- (6CI,7CI,8CI)
• CAS No: 5454-55-7
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 373799
• PubChem ID: 229407
• Update Time: 2025-04-19

5a-Androstan-3-one, 11b,17b-dihydroxy-17-methyl- (6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 5a-Androstan-3-one, 11b,17b-dihydroxy-17-methyl- (6CI,7CI,8CI)
• 11beta,17beta-Dihydroxy-17-methyl-5alpha-androstan-3-one
• (5S,8S,9S,10S,11S,13S,14S,17S)-11,17-dihydroxy-10,13,17-trimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• 5.α.-Androstan-3-one, 11.β.,17.β.-dihydroxy-17-methyl-
• Q27148988
• NSC23089
• 11beta-Hydroxy-17-methyl dihydrotestosterone
• 4,5-ALPHA-DIHYDRO-11-BETA-HYDROXY-17-METHYL-TESTOSTERONE
• 5454-55-7
• Testosterone,5.alpha.-dihydro-11.beta.-hydroxy-17-methyl-
• U-6675
• DTXSID00969769
• Testosterone,4,5alpha-dihydro-11beta-hydroxy-17-methyl-
• 11.BETA.-HYDROXY-17-METHYL DIHYDROTESTOSTERONE
• 4,5-Dihydro-5alpha-11beta-hydroxy-17-methyltestosterone
• U 6675
• 4,5-DIHYDRO-5.ALPHA.-11.BETA.-HYDROXY-17-METHYLTESTOSTERONE
• 5.alpha.-Androstan-3-one, 11.beta.,17.beta.-dihydroxy-17-methyl-
• 11,17-Dihydroxy-17-methylandrostan-3-one
• 4,5alpha-Dihydro-11beta-hydroxy-17-methyltestosterone
• 5VHE45EQLT
• 5alpha-Androstan-3-one, 11beta,17beta-dihydroxy-17-methyl-
• TESTOSTERONE,4,5.ALPHA.-DIHYDRO-11.BETA.-HYDROXY-17-METHYL-
• NSC-23089
• 5.alpha.-Androstan-3-one,17.beta.-dihydroxy-17-methyl-
• CHEBI:79851
• UNII-5VHE45EQLT

• Inchi： 1S/C20H32O3/c1-18-8-6-13(21)10-12(18)4-5-14-15-7-9-20(3,23)19(15,2)11-16(22)17(14)18/h12,14-17,22-23H,4-11H2,1-3H3/t12-,14-,15-,16-,17+,18-,19-,20-/m0/s1
• InChI Key： RNPQQCQDRWIESD-CGAVUXQXSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)C[C@@H]([C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@@H]21)=O)O

Computed Properties

• Exact Mass: 320.23526
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 455.7°Cat760mmHg
• Flash Point: 243.5°C
• Refractive Index: 1.546
• PSA: 57.53
• LogP: 3.32000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives